![molecular formula C15H22FN3O2 B2423025 tert-Butyl 4-(2-amino-3-fluorophenyl)piperazine-1-carboxylate CAS No. 1233955-64-0](/img/structure/B2423025.png)
tert-Butyl 4-(2-amino-3-fluorophenyl)piperazine-1-carboxylate
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Overview
Description
“tert-Butyl 4-(2-amino-3-fluorophenyl)piperazine-1-carboxylate” is a chemical compound . It is also known as Olaparib Impurity 7, which is an impurity of Olaparib .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a sterically congested piperazine derivative was prepared using a modified Bruylants approach . The presence of the N-gem-dimethyl group presented a significant synthetic challenge arising from steric congestion . Nucleophilic attack by an organometallic reagent into a transient 1-N-ethylidenepiperazinium has a literature precedent, but nucleophilic attack into the more sterically congested 1-N-propylidenepiperazinium intermediate by an alkynyl Grignard reagent is presented here for the first time .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed . The piperazine ring is present in a chair conformation with di-equatorial substitution . Of the two N atoms, one is sp3 hybridized while the other is sp2 hybridized . Intermolecular interactions resulting from the crystal packing patterns were investigated using Hirshfeld surface analysis and fingerprint analysis .Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied . The title sterically congested piperazine derivative was prepared using a modified Bruylants approach . A search of the Cambridge Structural Database identified 51 compounds possessing an N-tert-butyl piperazine substructure .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported . For instance, the density is 1.2±0.1 g/cm3, the boiling point is 439.6±45.0 °C at 760 mmHg, and the molecular formula is C15H22FN3O2 .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques : The compound has been synthesized using various techniques. For instance, Sanjeevarayappa et al. (2015) synthesized a related compound using a condensation reaction involving carbamimide and 3-fluorobenzoic acid. The compound was characterized through spectroscopic methods and X-ray diffraction studies, showcasing its structural properties (Sanjeevarayappa et al., 2015).
Crystal Structure Analysis : Research by Gumireddy et al. (2021) and others has focused on the crystal structure of similar tert-butyl piperazine derivatives. These studies provide detailed insights into the molecular configurations and interactions within these compounds (Gumireddy et al., 2021).
Molecular Structure and Reactivity : Investigations into the molecular structure and reactivity of similar compounds have been conducted. For example, Mamat et al. (2012) reported on the bond lengths and angles of a piperazine-carboxylate, contributing to understanding its chemical properties (Mamat et al., 2012).
Biological and Pharmaceutical Applications
Antibacterial and Anthelmintic Activity : Some studies have evaluated the antibacterial and anthelmintic activity of tert-butyl piperazine derivatives. For example, Sanjeevarayappa et al. (2015) found moderate anthelmintic activity in their synthesized compound (Sanjeevarayappa et al., 2015).
Potential in Anti-cancer Research : Research by Nowak et al. (2015) explored amino and sulfanyl derivatives of benzoquinazolinones, which include tert-butyl piperazine derivatives. Some compounds showed significant anticancer activity, indicating potential pharmaceutical applications (Nowak et al., 2015).
Inhibition of Bone Resorption : Jiang et al. (2014) synthesized a novel compound involving tert-butyl piperazine, which showed potential in inhibiting osteoclast differentiation and bone resorption, relevant for osteoporosis treatment (Jiang et al., 2014).
Material Science and Chemistry Applications
Anticorrosive Properties : Praveen et al. (2021) investigated the anticorrosive behavior of a tert-butyl piperazine derivative for carbon steel in an acidic environment. The study highlights its potential as a corrosion inhibitor (Praveen et al., 2021).
Use in Catalysis : Mennenga et al. (2015) synthesized polymethacrylates containing a piperazine derivative, demonstrating their effectiveness as catalysts in acylation chemistry (Mennenga et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of Tert-Butyl 4-(2-amino-3-fluorophenyl)piperazine-1-carboxylate is the Mixed Lineage Kinase domain-Like pseudokinase (MLKL) . MLKL is implicated in a broad range of diseases due to its role as the ultimate effector of necroptosis, a form of programmed cell death . Therefore, MLKL has emerged as an attractive drug target .
Mode of Action
This compound interacts with MLKL through a novel approach known as PROteolysis TArgeting Chimeras (PROTACs) . PROTACs are designed to degrade target proteins by recruiting them to the ubiquitin-proteasome system for degradation . This compound has been identified as a PROTAC molecule that effectively degrades MLKL .
Biochemical Pathways
The compound affects the necroptotic pathway by targeting MLKL . Necroptosis is a form of programmed cell death that occurs when apoptosis is inhibited. By degrading MLKL, the compound abrogates cell death in a TSZ model of necroptosis .
Result of Action
The result of the compound’s action is the degradation of MLKL and the abrogation of cell death in a TSZ model of necroptosis . This demonstrates the feasibility of targeting MLKL using a PROTAC approach .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C . .
Properties
IUPAC Name |
tert-butyl 4-(2-amino-3-fluorophenyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22FN3O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)12-6-4-5-11(16)13(12)17/h4-6H,7-10,17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCVBIMRZCNNHEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C(=CC=C2)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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